![molecular formula C18H24F2N2O2 B6075931 1-(2,3-difluorobenzyl)-3-hydroxy-3-(1-piperidinylmethyl)-2-piperidinone](/img/structure/B6075931.png)
1-(2,3-difluorobenzyl)-3-hydroxy-3-(1-piperidinylmethyl)-2-piperidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,3-difluorobenzyl)-3-hydroxy-3-(1-piperidinylmethyl)-2-piperidinone, commonly known as DFHO, is a chemical compound that has gained significant attention in the field of scientific research. DFHO is a piperidinone derivative that exhibits potential therapeutic properties for various diseases and disorders.
Mechanism of Action
The mechanism of action of DFHO involves the inhibition of acetylcholinesterase, which leads to an increase in the levels of acetylcholine in the brain. This increase in acetylcholine levels enhances cognitive function and memory. DFHO also exhibits antioxidant and anti-inflammatory properties, which can help in the treatment of neurodegenerative diseases.
Biochemical and physiological effects:
DFHO has been found to exhibit potential therapeutic properties for various diseases and disorders. DFHO has been found to inhibit the activity of acetylcholinesterase, which leads to an increase in the levels of acetylcholine in the brain. This increase in acetylcholine levels enhances cognitive function and memory. DFHO also exhibits antioxidant and anti-inflammatory properties, which can help in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
DFHO has shown potential therapeutic properties for various diseases and disorders, making it an attractive candidate for scientific research. However, the synthesis of DFHO is complex and requires specialized equipment and expertise. Additionally, the toxicity and safety of DFHO have not been fully established, making it necessary to conduct extensive preclinical and clinical studies before its use in humans.
Future Directions
DFHO has shown potential therapeutic properties for various diseases and disorders, making it an attractive candidate for future research. Some of the future directions for research on DFHO include:
1. Conducting preclinical and clinical studies to establish the safety and efficacy of DFHO in humans.
2. Investigating the potential of DFHO in the treatment of other neurodegenerative diseases, such as Huntington's disease and multiple sclerosis.
3. Exploring the potential of DFHO as a therapeutic agent for cancer.
4. Investigating the potential of DFHO in the treatment of psychiatric disorders, such as depression and anxiety.
5. Developing new synthesis methods for DFHO that are more efficient and cost-effective.
Conclusion:
DFHO is a chemical compound that exhibits potential therapeutic properties for various diseases and disorders. DFHO has been found to inhibit the activity of acetylcholinesterase, enhance cognitive function and memory, and exhibit antioxidant and anti-inflammatory properties. The synthesis of DFHO is complex, and its toxicity and safety have not been fully established, making it necessary to conduct extensive preclinical and clinical studies before its use in humans. Future research on DFHO should focus on establishing its safety and efficacy in humans, exploring its potential in the treatment of other diseases and disorders, and developing new synthesis methods that are more efficient and cost-effective.
Synthesis Methods
The synthesis of DFHO involves the reaction of 2,3-difluorobenzylamine with 1-piperidinemethanol in the presence of a reducing agent. The reaction yields DFHO as a white crystalline powder with a melting point of 142-144°C and a molecular weight of 375.47 g/mol.
Scientific Research Applications
DFHO has shown potential therapeutic properties for various diseases and disorders, including Alzheimer's disease, Parkinson's disease, and cancer. DFHO has been found to inhibit the activity of acetylcholinesterase, an enzyme that is responsible for the breakdown of acetylcholine in the brain. This inhibition leads to an increase in the levels of acetylcholine, which is a neurotransmitter that plays a crucial role in memory and learning. DFHO has also been found to exhibit antioxidant and anti-inflammatory properties, which can help in the treatment of neurodegenerative diseases.
properties
IUPAC Name |
1-[(2,3-difluorophenyl)methyl]-3-hydroxy-3-(piperidin-1-ylmethyl)piperidin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24F2N2O2/c19-15-7-4-6-14(16(15)20)12-22-11-5-8-18(24,17(22)23)13-21-9-2-1-3-10-21/h4,6-7,24H,1-3,5,8-13H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIFAUOAKNDTPAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC2(CCCN(C2=O)CC3=C(C(=CC=C3)F)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,3-Difluorobenzyl)-3-hydroxy-3-(1-piperidinylmethyl)-2-piperidinone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.